Cas no 1049432-29-2 (2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide)

• Product Name: 2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• CAS No: 1049432-29-2
• MF: C₁₈H₂₁ClFN₃O
• MW: 349.830246686935
• CID: 6505821
• PubChem ID: 44055071
• Update Time: 2025-06-09

2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• VU0639598-1
• 2-chloro-4-fluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• 1049432-29-2
• F5260-0026
• AKOS024503709
• 2-chloro-4-fluoro-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide

• Inchi： 1S/C18H21ClFN3O/c1-22-8-4-5-16(22)17(23-9-2-3-10-23)12-21-18(24)14-7-6-13(20)11-15(14)19/h4-8,11,17H,2-3,9-10,12H2,1H3,(H,21,24)
• InChI Key： MZCCLKIMIBVPRA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC(C1=CC=CN1C)N1CCCC1)=O)F

Computed Properties

• Exact Mass: 349.1357182g/mol
• Monoisotopic Mass: 349.1357182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide

Introduction to 2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide (CAS No. 1049432-29-2)

2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1049432-29-2, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide consists of a benzamide core substituted with chloro and fluoro groups at the 2nd and 4th positions, respectively. The presence of these halogen atoms enhances the electrophilicity of the aromatic ring, facilitating various chemical reactions that are essential for medicinal chemistry applications. Additionally, the N-terminal amide group is linked to a complex side chain featuring a 1-methylpyrrole ring and a pyrrolidine moiety, which contributes to the compound's overall stereochemical complexity and functional diversity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets. Studies suggest that the chloro and fluoro substituents may play a crucial role in modulating the binding affinity and selectivity of 2-chloro-4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide to specific enzymes or receptors. For instance, computational simulations have indicated that the fluoro group can engage in favorable interactions with hydrophobic pockets of target proteins, while the chloro group may facilitate hydrogen bonding or halogen bonding interactions.

The side chain of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide is particularly noteworthy due to its dual heterocyclic nature. The 1-methylpyrrole ring is known for its ability to interact with aromatic residues in protein binding sites, while the pyrrolidine moiety can form stable hydrogen bonds with polar amino acid side chains. This combination of structural features makes the compound a versatile scaffold for designing molecules with enhanced pharmacological properties. Researchers have hypothesized that such structural motifs could contribute to improved solubility, metabolic stability, and target engagement compared to simpler analogs.

In light of these structural attributes, CAS No. 1049432-29-2 has been investigated as a potential lead compound for various therapeutic applications. Preliminary in vitro studies have demonstrated promising activity against certain enzymatic targets, suggesting its utility in addressing inflammatory diseases or metabolic disorders. The unique combination of halogenated aromatic rings and complex heterocyclic side chains positions this compound as a valuable asset in medicinal chemistry libraries.

The synthesis of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-y l)ethyl]benzamide presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters in the side chain necessitates careful control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis techniques have made it feasible to construct such complex molecules with increasing efficiency. Additionally, modern spectroscopic methods, such as NMR spectroscopy and mass spectrometry, provide powerful tools for characterizing the structure and purity of synthesized intermediates and final products.

Future research directions may focus on optimizing the pharmacokinetic properties of CAS No. 1049432-29-2 through structure-based drug design approaches. By leveraging high-throughput screening technologies and biophysical techniques, scientists can identify structural modifications that enhance binding affinity, reduce off-target effects, or improve pharmacokinetic profiles. The integration of machine learning algorithms into virtual screening processes has further accelerated the discovery pipeline by enabling rapid evaluation of large chemical libraries.

The growing interest in chloro-fluoro-substituted benzamides stems from their demonstrated efficacy in modulating biological pathways relevant to human health. These compounds often exhibit potent inhibitory activity against key enzymes involved in disease processes, making them attractive candidates for further development. As our understanding of molecular recognition mechanisms continues to evolve, compounds like N-[2-(1-methyl-lH-pyrro l - ₂ - yl ) - ₂ - ( p y r r o l i d i n e - ₁ ) e t h y l ] b e n z a m i d e ( C A S N o . ₁₀₄₉₄₃₂ - ₂₉ - ₂) will undoubtedly play a significant role in shaping future therapeutic strategies.

In conclusion,CAS No. 10494322 represents an intriguing example of how structural complexity can be leveraged to develop novel pharmaceutical agents with tailored biological activities. The combination of halogenated aromatic rings and functionalized heterocyclic side chains provides a rich foundation for further exploration in drug discovery programs aimed at addressing unmet medical needs across various therapeutic areas.